Cas no 2227641-21-4 ((3R)-3-(5-bromo-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid)

(3R)-3-(5-Bromo-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid is a chiral intermediate with significant utility in pharmaceutical synthesis and organic chemistry research. Its key structural features include a brominated methoxypyridine moiety and a β-hydroxypropanoic acid group, which enhance its reactivity and selectivity in asymmetric synthesis. The (3R)-configuration ensures stereochemical precision, making it valuable for constructing complex molecules with defined chirality. The bromine substituent offers a versatile handle for further functionalization via cross-coupling reactions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its balanced polarity and stability under standard reaction conditions. Its high purity and well-characterized properties support reproducible results in synthetic applications.
(3R)-3-(5-bromo-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid structure
2227641-21-4 structure
Product Name:(3R)-3-(5-bromo-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid
CAS No:2227641-21-4
MF:C9H10BrNO4
MW:276.084002017975
CID:6557531
PubChem ID:165642416
Update Time:2025-05-25

(3R)-3-(5-bromo-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-(5-bromo-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid
    • EN300-1917670
    • 2227641-21-4
    • Inchi: 1S/C9H10BrNO4/c1-15-9-6(2-5(10)4-11-9)7(12)3-8(13)14/h2,4,7,12H,3H2,1H3,(H,13,14)/t7-/m1/s1
    • InChI Key: KGZGPKUUXYTBRO-SSDOTTSWSA-N
    • SMILES: BrC1=CN=C(C(=C1)[C@@H](CC(=O)O)O)OC

Computed Properties

  • Exact Mass: 274.97932g/mol
  • Monoisotopic Mass: 274.97932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 79.6Ų

(3R)-3-(5-bromo-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid Pricemore >>

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Additional information on (3R)-3-(5-bromo-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid

Compound CAS No 2227641-21-4: (3R)-3-(5-bromo-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid

The compound (3R)-3-(5-bromo-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid with CAS No 2227641-21-4 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a promising candidate for various applications in drug discovery and development. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents targeting specific biological pathways.

The structure of (3R)-3-(5-bromo-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid comprises a pyridine ring substituted with bromine and methoxy groups, which are known to influence the molecule's electronic properties and bioavailability. The hydroxypropanoic acid moiety further enhances its solubility and ability to interact with biological systems. Researchers have demonstrated that this compound exhibits selective binding to certain receptors, making it a valuable tool for studying receptor-ligand interactions.

Recent advancements in computational chemistry have enabled detailed molecular modeling of (3R)-3-(5-bromo-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid, providing insights into its pharmacokinetic properties. These studies suggest that the compound has favorable absorption and distribution characteristics, which are critical for its potential use as an orally administered drug. Furthermore, its stereochemistry at the (R) configuration plays a crucial role in determining its biological activity, as enantiomers often exhibit different pharmacological profiles.

In terms of therapeutic applications, (3R)-3-(5-bromo-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid has shown promise in preclinical models for treating conditions such as neurodegenerative diseases and inflammatory disorders. Its ability to modulate key signaling pathways involved in these conditions underscores its potential as a lead compound for drug development. Ongoing research is focused on optimizing its efficacy and minimizing off-target effects to enhance its therapeutic index.

The synthesis of (3R)-3-(5-bromo-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. The use of chiral auxiliary agents has been instrumental in achieving high enantiomeric excess during the synthesis, ensuring the production of the desired (R) configuration. This highlights the importance of stereochemical control in the development of biologically active compounds.

From an analytical standpoint, the characterization of (3R)-3-(5-bromo-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid has been performed using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational properties, which are essential for understanding its biological activity.

In conclusion, (3R)-3-(5-bromo-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid with CAS No 2227641-21-4 represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising preclinical results, positions it as a strong candidate for further development into therapeutic agents. As research continues to unravel its full potential, this compound is expected to contribute significantly to the advancement of personalized medicine and targeted therapies.

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